Cas no 53404-48-1 (Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate)

53404-48-1 structure
Product name:Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
CAS No:53404-48-1
MF:C15H23Cl2NO6
MW:384.25222325325
CID:377659
Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate Chemical and Physical Properties
Names and Identifiers
-
- Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
- 2-(2,4-Dichlorophenoxy)propanoic acid - 2,2',2''-nitrilotriethano l (1:1)
- 1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (2:1)
- ACMC-20m7xf
- AGN-PC-01M3CO
- CTK0G5777
- tridodecylmethylammonium carbonate
- triethanolamine (+-)-2-(2,4-dichlorophenoxy)-propionic acid
-
- Inchi: 1S/C9H8Cl2O3.C6H15NO3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11;8-4-1-7(2-5-9)3-6-10/h2-5H,1H3,(H,12,13);8-10H,1-6H2
- InChI Key: BMMYGCZONMRMGA-UHFFFAOYSA-N
- SMILES: [NH+](CCO)(CCO)CCO.C([O-])(=O)C(OC1=CC=C(Cl)C=C1Cl)C
Computed Properties
- Exact Mass: 383.09039
- Monoisotopic Mass: 383.090243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
Experimental Properties
- Boiling Point: 348.3°Cat760mmHg
- Flash Point: 164.5°C
- PSA: 114.49
Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate Related Literature
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
-
Yuanyuan Han,Wei Jiang Soft Matter, 2017,13, 2634-2642
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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